Cas no 1796963-65-9 (1-(3,5-dimethoxyphenyl)-3-{4-methyl-6-(morpholin-4-yl)pyrimidin-2-ylmethyl}urea)

• Product Name: 1-(3,5-dimethoxyphenyl)-3-{4-methyl-6-(morpholin-4-yl)pyrimidin-2-ylmethyl}urea
• CAS No: 1796963-65-9
• MF: C₁₉H₂₅N₅O₄
• MW: 387.432904005051
• CID: 6427669
• PubChem ID: 71807463
• Update Time: 2025-06-11

1-(3,5-dimethoxyphenyl)-3-{4-methyl-6-(morpholin-4-yl)pyrimidin-2-ylmethyl}urea Chemical and Physical Properties

Names and Identifiers

• 1-(3,5-dimethoxyphenyl)-3-{4-methyl-6-(morpholin-4-yl)pyrimidin-2-ylmethyl}urea
• F6438-0903
• AKOS024560996
• 1796963-65-9
• 1-(3,5-DIMETHOXYPHENYL)-3-{[4-METHYL-6-(MORPHOLIN-4-YL)PYRIMIDIN-2-YL]METHYL}UREA
• 1-(3,5-dimethoxyphenyl)-3-[(4-methyl-6-morpholin-4-ylpyrimidin-2-yl)methyl]urea
• 1-(3,5-dimethoxyphenyl)-3-((4-methyl-6-morpholinopyrimidin-2-yl)methyl)urea

• Inchi： 1S/C19H25N5O4/c1-13-8-18(24-4-6-28-7-5-24)23-17(21-13)12-20-19(25)22-14-9-15(26-2)11-16(10-14)27-3/h8-11H,4-7,12H2,1-3H3,(H2,20,22,25)
• InChI Key： VNGFSOQKUIDGGJ-UHFFFAOYSA-N
• SMILES： O1CCN(C2C=C(C)N=C(CNC(NC3C=C(C=C(C=3)OC)OC)=O)N=2)CC1

Computed Properties

• Exact Mass: 387.19065430g/mol
• Monoisotopic Mass: 387.19065430g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 479
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 97.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives N-phenylureas

Additional information on 1-(3,5-dimethoxyphenyl)-3-{4-methyl-6-(morpholin-4-yl)pyrimidin-2-ylmethyl}urea

Introduction to 1-(3,5-dimethoxyphenyl)-3-{4-methyl-6-(morpholin-4-yl)pyrimidin-2-ylmethyl}urea (CAS No. 1796963-65-9) and Its Emerging Applications in Chemical Biology

The compound 1-(3,5-dimethoxyphenyl)-3-{4-methyl-6-(morpholin-4-yl)pyrimidin-2-ylmethyl}urea, identified by its CAS number 1796963-65-9, represents a significant advancement in the realm of chemical biology and pharmaceutical research. This molecule, characterized by its intricate structural framework, has garnered attention due to its potential applications in modulating biological pathways and its role as a key intermediate in drug discovery. The structural composition of this compound, featuring a dimethoxyphenyl moiety linked to a methyl-substituted pyrimidine core further functionalized with a morpholine group, endows it with unique chemical and biological properties that make it a subject of intense study.

In recent years, the pharmaceutical industry has witnessed a surge in the development of targeted therapies, driven by advancements in understanding the molecular mechanisms underlying various diseases. Among these developments, small molecules play a pivotal role as they can interact with specific biological targets with high precision. The compound 1-(3,5-dimethoxyphenyl)-3-{4-methyl-6-(morpholin-4-yl)pyrimidin-2-ylmethyl}urea (CAS No. 1796963-65-9) is one such small molecule that has been explored for its therapeutic potential. Its structural design incorporates elements that suggest interactions with enzymes and receptors involved in critical cellular processes.

The dimethoxyphenyl group is a well-known pharmacophore that contributes to the lipophilicity and binding affinity of many bioactive molecules. This moiety has been extensively studied for its role in enhancing drug bioavailability and membrane permeability. In the context of 1-(3,5-dimethoxyphenyl)-3-{4-methyl-6-(morpholin-4-yl)pyrimidin-2-ylmethyl}urea, the presence of two methoxy groups at the 3 and 5 positions of the phenyl ring further fine-tunes its pharmacokinetic properties. Such modifications are often employed to optimize solubility and metabolic stability, ensuring that the compound remains active within the physiological environment.

The central core of the molecule consists of a methyl-substituted pyrimidine, which is a common scaffold in many therapeutic agents. Pyrimidine derivatives are known for their ability to interact with nucleic acid bases, making them valuable in the development of antiviral and anticancer drugs. The specific substitution pattern in this compound, particularly the presence of a methyl group at position 4 and a morpholine ring at position 6, suggests potential interactions with enzymes such as kinases or phosphodiesterases. These enzymes are often implicated in signal transduction pathways that regulate cell growth, differentiation, and apoptosis.

The morpholine group appended to the pyrimidine ring adds another layer of complexity to the compound’s biological activity. Morpholine derivatives are frequently incorporated into drugs due to their ability to enhance binding affinity and selectivity. This functional group can also influence the compound’s solubility and metabolic profile, making it more amenable to oral administration. The strategic placement of the morpholine at position 6 ensures that it is positioned optimally for interaction with biological targets while maintaining overall structural stability.

Recent studies have highlighted the importance of targeting protein-protein interactions (PPIs) in drug development. Many diseases arise from aberrant PPIs, making them attractive therapeutic targets. The compound 1-(3,5-dimethoxyphenyl)-3-{4-methyl-6-(morpholin-4-yl)pyrimidin-2-ylmethyl}urea (CAS No. 1796963-65-9) exhibits features that suggest its potential as an inhibitor or modulator of such interactions. The combination of the dimethoxyphenyl, methyl-substituted pyrimidine, and morpholine moieties provides multiple sites for binding to protein surfaces, facilitating precise targeting.

In vitro studies have begun to unravel the mechanistic aspects of this compound’s activity. Initial experiments suggest that it can disrupt or stabilize specific PPIs involved in cancer progression or inflammatory responses. The ability to modulate these interactions could lead to novel therapeutic strategies for conditions where existing treatments have limitations. Furthermore, computational modeling has been employed to predict how this molecule might bind to target proteins, providing insights into its mode of action and potential side effects.

The synthesis of 1-(3,5-dimethoxyphenyl)-3-{4-methyl-6-(morpholin-4-yl)pyrimidin-2-ylmethyl}urea (CAS No. 1796963-65-9) presents both challenges and opportunities for synthetic chemists. The multi-step synthesis involves careful control over reaction conditions to ensure high yield and purity. Advances in synthetic methodologies have enabled more efficient production processes, making it feasible to scale up production for preclinical studies. The development of novel catalysts and ligands has also contributed to improving reaction selectivity and minimizing byproduct formation.

As research progresses, the applications of this compound are likely to expand beyond its initial scope. For instance, derivatives with modified functional groups could be designed to enhance specific biological activities or reduce toxicity profiles. The flexibility inherent in its structure allows for extensive chemical manipulation while retaining core pharmacological properties. This adaptability makes it an invaluable tool for medicinal chemists seeking to develop next-generation therapeutics.

The integration of computational chemistry into drug discovery has accelerated the identification of promising candidates like 1-(3,5-dimethoxyphenyl)-3-{4-methyl-6-(morpholin-4-y l)pyrimidin -2 - ylmethyl}urea (CAS No. 1796963 - 65 - 9). High-throughput screening (HTS) techniques combined with machine learning algorithms enable rapid assessment of large libraries of compounds for their potential biological activity. These approaches have significantly reduced the time required from hypothesis generation to lead optimization.

Preclinical studies are essential before transitioning into human trials; they provide critical data on safety profiles and efficacy potential . Initial animal models have shown encouraging results regarding toxicity levels , suggesting that further development is warranted . These studies also help determine optimal dosing regimens , route(s) administration , metabolism pathways , excretion kinetics , which are crucial parameters when evaluating any new therapeutic agent .

The regulatory landscape plays an important role in guiding pharmaceutical development efforts . Regulatory agencies require comprehensive data packages demonstrating safety , efficacy , quality control before approving any new drug . As such , researchers must adhere strict guidelines throughout preclinical clinical testing phases ensure compliance all necessary requirements .

Future directions may include exploring combination therapies involving this compound alongside other agents targeting different disease pathways . Such strategies could enhance treatment outcomes by addressing multiple aspects disease simultaneously . Additionally exploring formulations improving delivery systems could expand therapeutic window allowing broader patient population benefit from novel treatments derived from this promising scaffold .